Cas no 1887223-38-2 (2-chloro-5-(difluoromethyl)sulfanylpyridine)

2-Chloro-5-(difluoromethyl)sulfanylpyridine is a halogenated pyridine derivative featuring a difluoromethylthio substituent at the 5-position. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the difluoromethylthio group enhances metabolic stability and lipophilicity, while the chloro substituent at the 2-position offers a reactive site for further functionalization. Its well-defined structure and high purity make it suitable for precision applications in cross-coupling reactions and heterocyclic chemistry. The compound is typically handled under controlled conditions due to its sensitivity to moisture and reactive functional groups.

2-chloro-5-(difluoromethyl)sulfanylpyridine structure

1887223-38-2 structure

Product Name:2-chloro-5-(difluoromethyl)sulfanylpyridine

CAS No:1887223-38-2

MF:C₆H₄ClF₂NS

MW:195.6174659729

CID:5668840

PubChem ID:132522704

Update Time:2025-06-12

2-chloro-5-(difluoromethyl)sulfanylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-[(difluoromethyl)thio]pyridine (ACI)
- Pyridine, 2-chloro-5-[(difluoromethyl)thio]- (ACI)
- 2-chloro-5-(difluoromethyl)sulfanylpyridine
- Inchi： 1S/C6H4ClF2NS/c7-5-2-1-4(3-10-5)11-6(8)9/h1-3,6H
- InChI Key： QZUMSGFOQTZOBO-UHFFFAOYSA-N
- SMILES： FC(SC1C=CC(Cl)=NC=1)F

2-chloro-5-(difluoromethyl)sulfanylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26979858-1g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95%	1g	$986.0	2023-09-11
Enamine	EN300-26979858-5g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95%	5g	$2858.0	2023-09-11
Enamine	EN300-26979858-10g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95%	10g	$4236.0	2023-09-11
Enamine	EN300-26979858-0.05g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	0.05g	$229.0	2025-03-20
Enamine	EN300-26979858-0.1g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	0.1g	$342.0	2025-03-20
Enamine	EN300-26979858-0.25g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	0.25g	$487.0	2025-03-20
Enamine	EN300-26979858-0.5g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	0.5g	$768.0	2025-03-20
Enamine	EN300-26979858-1.0g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	1.0g	$986.0	2025-03-20
Enamine	EN300-26979858-2.5g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	2.5g	$1931.0	2025-03-20
Enamine	EN300-26979858-5.0g	2-chloro-5-[(difluoromethyl)sulfanyl]pyridine	1887223-38-2	95.0%	5.0g	$2858.0	2025-03-20

2-chloro-5-(difluoromethyl)sulfanylpyridine Production Method

Production Method 1

69045-79-0

1779525-75-5

1887223-38-2

Reaction Conditions

1.1 Catalysts: Bis(dibenzylideneacetone)palladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene ; 12 h, 50 °C

Reference

Palladium-catalyzed difluoromethylthiolation of heteroaryl bromides, iodides, triflates and aryl iodides

Wu, Jiang; Liu, Yafei; Lu, Changhui; Shen, Qilong, Chemical Science, 2016, 7(6), 3757-3762

2-chloro-5-(difluoromethyl)sulfanylpyridine Raw materials

2-chloro-5-(difluoromethyl)sulfanylpyridine Preparation Products

2-chloro-5-(difluoromethyl)sulfanylpyridine (1887223-38-2)

2-chloro-5-(difluoromethyl)sulfanylpyridine Related Literature

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Additional information on 2-chloro-5-(difluoromethyl)sulfanylpyridine

Comprehensive Analysis of 2-Chloro-5-(difluoromethyl)sulfanylpyridine (CAS No. 1887223-38-2)

2-Chloro-5-(difluoromethyl)sulfanylpyridine (CAS No. 1887223-38-2) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound belongs to the pyridine derivatives family, characterized by its unique difluoromethylsulfanyl and chloro functional groups. Its molecular structure, C6H4ClF2NS, offers versatile reactivity, making it a valuable building block for synthesizing advanced crop protection agents and bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds like 2-Chloro-5-(difluoromethyl)sulfanylpyridine has surged due to their enhanced metabolic stability and lipophilicity—critical properties for designing modern pesticides and drug candidates. Researchers highlight its role in developing next-generation fungicides, particularly targeting resistant pathogen strains, a pressing concern in sustainable agriculture. The compound’s electrophilic sulfur moiety further enables selective cross-coupling reactions, aligning with the industry’s shift toward green chemistry and atom-efficient synthesis.

The synthesis of CAS No. 1887223-38-2 typically involves halogenation and thioetherification steps, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its structural integrity. Notably, its thermal stability (>200°C) and solubility in organic solvents like DMF and dichloromethane facilitate diverse applications. Regulatory assessments confirm its compliance with major REACH and EPA guidelines, though users must adhere to standard laboratory safety protocols.

Emerging trends in precision farming and AI-driven molecular design have amplified interest in this compound. For instance, computational studies leverage QSAR models to predict its interactions with biological targets, addressing FAQs like "How does fluorination improve pesticide efficacy?" or "What are the environmental impacts of sulfanylpyridine derivatives?" Such inquiries reflect the compound’s relevance in eco-friendly agrochemicals—a hotspot in Google Scholar and patent databases.

From an industrial perspective, 2-Chloro-5-(difluoromethyl)sulfanylpyridine is a cost-effective intermediate for scalable production. Suppliers often highlight its batch-to-batch consistency and low impurity profile, crucial for GMP-certified applications. Its compatibility with microwave-assisted synthesis also aligns with the push for energy-efficient processes, a key focus in circular economy initiatives.

In conclusion, CAS No. 1887223-38-2 exemplifies innovation at the intersection of fluorine chemistry and heterocyclic design. As research explores its potential in catalysis and electronic materials, this compound is poised to remain a high-value asset in both academic and industrial settings. For those seeking custom synthesis or technical data sheets, partnering with ISO-certified manufacturers ensures optimal results.